Cas no 1909294-19-4 (rac-(3aR,7aS)-1-(2-methoxyethyl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one)

rac-(3aR,7aS)-1-(2-methoxyethyl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one structure
1909294-19-4 structure
Product Name:rac-(3aR,7aS)-1-(2-methoxyethyl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one
CAS No:1909294-19-4
MF:C9H17N3O2
MW:199.250181913376
MDL:MFCD29065876
CID:5246646
PubChem ID:121553505
Update Time:2025-05-22

rac-(3aR,7aS)-1-(2-methoxyethyl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazo[4,5-c]pyridin-2-one, octahydro-1-(2-methoxyethyl)-, (3aS,7aR)-
    • rac-(3aR,7aS)-1-(2-methoxyethyl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one
    • MDL: MFCD29065876
    • Inchi: 1S/C9H17N3O2/c1-14-5-4-12-8-2-3-10-6-7(8)11-9(12)13/h7-8,10H,2-6H2,1H3,(H,11,13)/t7-,8+/m0/s1
    • InChI Key: VGDTTZYJFPEEEV-JGVFFNPUSA-N
    • SMILES: C1NCC[C@@]2([H])N(CCOC)C(=O)N[C@@]12[H]

rac-(3aR,7aS)-1-(2-methoxyethyl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one Pricemore >>

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Additional information on rac-(3aR,7aS)-1-(2-methoxyethyl)-octahydro-1H-imidazolidino4,5-cpyridin-2-one

Comprehensive Overview of rac-(3aR,7aS)-1-(2-methoxyethyl)-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one (CAS No. 1909294-19-4)

The compound rac-(3aR,7aS)-1-(2-methoxyethyl)-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one, identified by its CAS No. 1909294-19-4, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique imidazolidinone core, combined with a methoxyethyl substituent, positions it as a promising candidate for exploring novel therapeutic pathways. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given its structural similarity to other bioactive compounds targeting neurotransmitter modulation.

In recent years, the demand for small-molecule modulators with high selectivity and bioavailability has surged, driven by advancements in drug discovery and precision medicine. The rac-(3aR,7aS) enantiomer of this compound has been studied for its stereospecific interactions with biological targets, a topic frequently searched in AI-driven drug design platforms. Its octahydro-1H-imidazolidino[4,5-c]pyridine scaffold is notable for its rigidity and ability to mimic natural ligands, making it a valuable template for medicinal chemistry optimizations.

From a synthetic perspective, the preparation of CAS No. 1909294-19-4 involves multi-step organic transformations, often leveraging asymmetric catalysis to achieve the desired (3aR,7aS) configuration. This aligns with current trends in green chemistry, where researchers prioritize atom-economical routes and sustainable solvents. The compound’s methoxyethyl side chain further enhances its solubility, a critical factor in formulation development—a hot topic in pharmaceutical SEO queries.

Beyond its synthetic utility, rac-(3aR,7aS)-1-(2-methoxyethyl)-octahydro-1H-imidazolidino[4,5-c]pyridin-2-one has been explored in computational chemistry studies. Molecular docking simulations suggest affinity for G-protein-coupled receptors (GPCRs), a protein family implicated in numerous diseases. This has spurred interest in its potential as a lead compound for neurodegenerative disease therapeutics, a subject dominating biomedical research forums.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, techniques frequently searched by quality control professionals. Its stability under physiological conditions is another area of investigation, particularly for oral drug delivery applications—a key concern in pharmacokinetics research.

In summary, CAS No. 1909294-19-4 represents a multifaceted tool for modern drug development. Its structural features bridge gaps between chemical biology and therapeutic innovation, addressing pressing questions in targeted therapy and molecular design. As the scientific community continues to unravel its full potential, this compound remains a focal point for interdisciplinary collaboration.

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